molecular formula C16H18BrNO4S B8359306 C-(3-Bromophenyl)-N-(2,4-dimethoxybenzyl)methanesulfonamide

C-(3-Bromophenyl)-N-(2,4-dimethoxybenzyl)methanesulfonamide

Cat. No.: B8359306
M. Wt: 400.3 g/mol
InChI Key: NOZBEMFWSNPZRF-UHFFFAOYSA-N
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Description

C-(3-Bromophenyl)-N-(2,4-dimethoxybenzyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H18BrNO4S and its molecular weight is 400.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H18BrNO4S

Molecular Weight

400.3 g/mol

IUPAC Name

1-(3-bromophenyl)-N-[(2,4-dimethoxyphenyl)methyl]methanesulfonamide

InChI

InChI=1S/C16H18BrNO4S/c1-21-15-7-6-13(16(9-15)22-2)10-18-23(19,20)11-12-4-3-5-14(17)8-12/h3-9,18H,10-11H2,1-2H3

InChI Key

NOZBEMFWSNPZRF-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)CNS(=O)(=O)CC2=CC(=CC=C2)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

While cooling with ice, 9.90 g of 3-bromobenzylsulfonyl chloride were initially charged in 120 ml of dichloromethane, and a solution of 11.55 ml of 2,4-dimethoxybenzylamine in 60 ml of dichloromethane was added dropwise within 15 minutes. The reaction mixture was allowed to come to room temperature and stirred for 1 hour. Subsequently, the mixture was washed with 50 ml of water, with 100 ml of 1 N aqueous hydrochloric acid, with 100 ml of saturated aqueous sodium hydrogencarbonate solution and finally once more with 100 ml of water. The organic phase was dried over MgSO4 and concentrated by rotary evaporation. The residue (14.30 g) was used in the next reaction without further purification.
Quantity
9.9 g
Type
reactant
Reaction Step One
Quantity
11.55 mL
Type
reactant
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Two
Quantity
120 mL
Type
solvent
Reaction Step Three

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